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Compound of Interest

Compound Name: 2-(N-Ethylanilino)ethanol

Cat. No.: B147036 Get Quote

This technical guide provides essential information regarding the molecular properties of 2-(N-
Ethylanilino)ethanol, a chemical compound relevant to researchers and professionals in drug

development and chemical synthesis.

Core Properties of 2-(N-Ethylanilino)ethanol
2-(N-Ethylanilino)ethanol, identified by the CAS number 92-50-2, is a chemical intermediate

used in the synthesis of various organic molecules, including dyes and chromophores.[1] Its

fundamental molecular characteristics are crucial for its application in scientific research and

development.

Data Presentation: Physicochemical Properties
The quantitative physicochemical properties of 2-(N-Ethylanilino)ethanol are summarized in

the table below for clear reference and comparison.
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Property Value

Molecular Formula C10H15NO[1][2][3]

Linear Formula C6H5N(C2H5)CH2CH2OH[4]

Molecular Weight 165.23 g/mol [2][4]

Melting Point 36-38 °C[1]

Boiling Point 268 °C

Density 1.0 ± 0.1 g/cm³[1]

Logical Relationship Diagram
The following diagram illustrates the logical connection between the compound's name and its

core molecular identifiers.
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Diagram of 2-(N-Ethylanilino)ethanol's molecular identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b147036?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/92-50-2_238352.html
https://pubchem.ncbi.nlm.nih.gov/compound/62338
https://pubchem.ncbi.nlm.nih.gov/compound/62338
https://www.chembk.com/en/chem/2-(N-Ethylanilino)ethanol
https://www.scbt.com/p/2-n-ethylanilino-ethanol-92-50-2
https://www.benchchem.com/product/b147036#2-n-ethylanilino-ethanol-molecular-weight-and-formula
https://www.benchchem.com/product/b147036#2-n-ethylanilino-ethanol-molecular-weight-and-formula
https://www.benchchem.com/product/b147036#2-n-ethylanilino-ethanol-molecular-weight-and-formula
https://www.benchchem.com/product/b147036#2-n-ethylanilino-ethanol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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